TB-2-081

• CAS RN: 451470-55-6
• Molecular Formula: C25H32O6
• Molecular Weight: 428.53
• IUPAC Name: 3-O-Formyl-20R,21-epoxyresibufogenin
• InChI: InChI=1S/C25H32O6/c1-22-8-5-15(28-13-26)11-14(22)3-4-17-16(22)6-9-23(2)18(12-19-25(17,23)30-19)24-10-7-20(27)29-21(24)31-24/h7,10,13-19,21H,3-6,8-9,11-12H2,1-2H3/t14-,15+,16+,17-,18-,19-,21+,22+,23-,24-,25-/m1/s1
• InChI Key: CMYYMVGNLZUIOQ-AYFUEPLASA-N
• SMILES: O=CO[C@@H]1C[C@@H](CC[C@@H]2[C@@H]3CC[C@@]4(C)[C@]2(O5)[C@H]5C[C@H]4[C@]67C=CC(O[C@H]6O7)=O)[C@]3(C)CC1
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: TB-2-081; TB2081; TB 2 081; TB-2081; TB2-081; TB 2-081; TB-2 081

Description

TB-2-081 is a antagonist of IL-6 signaling.

Scientific Research Applications

• Epidemiology and Public Health Challenges : TB is a major global health issue, with millions of cases annually. Research emphasizes the need for improved diagnostic, therapeutic, and intervention strategies to reduce the public health burden of TB (Ginsberg, 1998).

• Experimental Models and In Vitro Studies : Advanced experimental models, including animal and human-based cell culture models, are crucial for understanding TB pathogenesis and for developing new diagnostic and treatment approaches. The use of lung organoids is highlighted as a promising tool in TB research (Fonseca et al., 2017).

• Nuclear Imaging in TB Research : Nuclear bioimaging, a noninvasive tool, provides rapid three-dimensional views of disease processes within the body, helping in diagnosing TB, monitoring treatments, and understanding disease pathogenesis. This approach overcomes limitations of current tools (Johnson et al., 2014).

• Genomics in TB Research : Genetic research, such as the study of the Nramp1 gene, plays a critical role in understanding natural susceptibility to TB and may lead to the identification of new therapeutic targets (Skamene et al., 1998).

• Nanomaterials in TB Management : Nanomaterials are increasingly used in TB management, particularly in early detection, drug delivery, and vaccine development. This technology holds promise for improving the efficacy of anti-TB strategies (Xu et al., 2018).

• Clinical Review of TB Infection Stages : Understanding the different clinical stages of TB infection, such as incipient and subclinical TB, is essential. This knowledge aids in the development of diagnostic and therapeutic interventions to prevent progression to active TB disease (Drain et al., 2018).

• Animal Models in TB Research : Animal models, including mice, guinea pigs, nonhuman primates, and others, are vital for preclinical drug and vaccine development. They provide insights into disease pathology and host immune responses (Myllymäki et al., 2015).

• Host-Pathogen Interaction and Drug Resistance : Research focuses on understanding the interaction between Mycobacterium tuberculosis and the host, influencing the infection process and leading to drug-resistant strains. This area is crucial for developing new diagnostic and therapeutic tools (Young et al., 2008).

• Emerging Technologies for Diagnosis : New technologies like nucleic acid amplification tests and immune-based assays are advancing the diagnosis of active TB and drug resistance. Continuous innovation in this field is key to improving TB control efforts (Pai et al., 2006).